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Compound of Interest

Compound Name: Volvalerenal E

Cat. No.: B14033956

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Volvalerenal E, a germacrane-type sesquiterpenoid. The information presented herein is
crucial for the identification, characterization, and further development of this natural compound
for potential therapeutic applications. All data is sourced from the primary literature detailing its
isolation and structure elucidation.

Introduction to Volvalerenal E

Volvalerenal E is a natural product isolated from the roots of Valeriana officinalis var. latifolia.
Its structure has been elucidated through extensive spectroscopic analysis, including Nuclear
Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.
Understanding its spectroscopic fingerprint is essential for quality control, synthetic efforts, and
further pharmacological investigation.

Spectroscopic Data

The following sections present the key spectroscopic data for Volvalerenal E, organized for
clarity and comparative analysis.

Nuclear Magnetic Resonance (NMR) Data

The H and 13C NMR data are fundamental for the structural confirmation of Volvalerenal E.
The chemical shifts () are reported in parts per million (ppm) and referenced to the solvent
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signal.

Table 1: *H NMR Spectroscopic Data for Volvalerenal E (600 MHz, CDCIs)

Position 0_H (ppm) Multiplicity J (Hz)
1 2.88 m

2 1.75 m

3 2.15 m

5 5.10 d 9.6
6 2.55 m

7 2.98 m

8 1.85 m

9 2.20 m

11 2.30 m

12 0.95 d 6.6
13 0.92 d 6.6
14 1.65 S

15 9.45 S

Table 2: 13C NMR Spectroscopic Data for Volvalerenal E (150 MHz, CDCIs)
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Position 6_C (ppm)
1 534
2 26.5
3 39.8
4 158.2
5 1245
6 35.1
7 48.9
8 29.7
9 41.2
10 134.7
11 25.8
12 22.7
13 22.6
14 16.8
15 1935

Mass Spectrometry (MS) Data

High-Resolution Electrospray lonization Mass Spectrometry (HRESIMS) provides the accurate
mass of the molecule, which is critical for determining its elemental composition.

Table 3: Mass Spectrometry Data for Volvalerenal E

Technique lon [M+H]* (m/z) Formula

HRESIMS [M+H]* 233.1898 CisH250
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Infrared (IR) Spectroscopy Data

Infrared spectroscopy is used to identify the functional groups present in the molecule.

Table 4: Infrared (IR) Spectroscopy Data for Volvalerenal E

Functional Group Wavenumber (cm~—?)
Carbonyl (Aldehyde) 1685
Alkene 1640
C-H Stretch 2925

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the characterization
of Volvalerenal E.

Isolation of Volvalerenal E

The dried and powdered roots of Valeriana officinalis var. latifolia were extracted with 95%
ethanol. The resulting extract was partitioned between water and chloroform. The chloroform-
soluble portion was subjected to repeated column chromatography on silica gel, followed by
preparative High-Performance Liquid Chromatography (HPLC) to yield pure Volvalerenal E.

NMR Spectroscopy

1H and 3C NMR spectra were recorded on a Bruker AVANCE-600 spectrometer operating at
600 MHz for *H and 150 MHz for 13C. Samples were dissolved in deuterated chloroform
(CDCIs), and chemical shifts were referenced to the residual solvent signals (0 _H 7.26 and & C
77.0).

Mass Spectrometry

High-resolution mass spectra were obtained on an Agilent 6210 TOF mass spectrometer using
an electrospray ionization (ESI) source in positive ion mode.

Infrared Spectroscopy
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The IR spectrum was recorded on a Nicolet 380 FT-IR spectrometer using KBr pellets.

Visualizations

The following diagrams illustrate the logical workflow for the isolation and characterization of
Volvalerenal E.
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Caption: Experimental workflow for the isolation and structural elucidation of Volvalerenal E.

This guide provides the essential spectroscopic data and methodologies for Volvalerenal E,
serving as a valuable resource for researchers in the field of natural product chemistry and
drug discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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